Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate

• IUPAC Name: ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate
• InChI: InChI=1S/C15H14FN5O3/c1-2-24-12(22)8-20-9-17-14-13(15(20)23)18-19-21(14)7-10-3-5-11(16)6-4-10/h3-6,9H,2,7-8H2,1H3
• InChI Key: BJFBCABPIKLABR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=NC2=C(C1=O)N=NN2CC3=CC=C(C=C3)F
• Molecular Formula: C15H14FN5O3
• Molecular Weight: 331.30 g/mol

Description

Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate is a chemical compound that has been widely studied in scientific research. It is a triazolopyrimidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate is not fully understood. However, it has been shown to inhibit the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo pyrimidine synthesis pathway. This inhibition leads to a decrease in the production of pyrimidine nucleotides, which are essential for DNA synthesis and cell proliferation.
Biochemical and Physiological Effects:
Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is important for the elimination of damaged or abnormal cells. It has also been shown to reduce the production of reactive oxygen species, which are involved in oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate in lab experiments is its potential as an anti-cancer agent. It has been shown to have inhibitory effects on various cancer cell lines, which makes it a promising candidate for further research. However, one of the limitations is its lack of selectivity for cancer cells, which may lead to off-target effects and toxicity.

Future Directions

There are several future directions for the research of Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate. One direction is to explore its potential as an anti-inflammatory agent in various disease models, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to investigate its mechanism of action in more detail, with a focus on its interaction with DHODH and other enzymes involved in the de novo pyrimidine synthesis pathway. Additionally, more studies are needed to optimize the synthesis method of Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate and to improve its selectivity for cancer cells.

Synthesis Methods

The synthesis of Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate has been achieved using different methods. One of the common methods involves the reaction of ethyl 2-bromoacetate with 4-fluorobenzylamine to obtain ethyl 2-(4-fluorobenzylamino)acetate. This intermediate is then treated with hydrazine hydrate and triethyl orthoformate to obtain Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate.

Scientific Research Applications

Ethyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate has been studied for its potential as an anti-cancer agent. It has been shown to have inhibitory effects on the growth of various cancer cell lines, including prostate cancer, breast cancer, and lung cancer. It has also been studied for its potential as an anti-inflammatory agent and has been shown to reduce the production of pro-inflammatory cytokines.